Cas no 1319197-30-2 (N-(2-Bromo-3-methylphenyl)-3,3-dimethylbutanamide)

N-(2-Bromo-3-methylphenyl)-3,3-dimethylbutanamide structure
1319197-30-2 structure
Product Name:N-(2-Bromo-3-methylphenyl)-3,3-dimethylbutanamide
CAS No:1319197-30-2
MF:C13H18BrNO
MW:284.192122936249
CID:2193235
Update Time:2023-08-07

N-(2-Bromo-3-methylphenyl)-3,3-dimethylbutanamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-bromo-3-methylphenyl)-3,3-dimethylbutanamide
    • QOSGICKXMNXVHK-UHFFFAOYSA-N
    • Butanamide, N-(2-bromo-3-methylphenyl)-3,3-dimethyl-
    • N-(2-Bromo-3-methylphenyl)-3,3-dimethylbutanamide
    • Inchi: 1S/C13H18BrNO/c1-9-6-5-7-10(12(9)14)15-11(16)8-13(2,3)4/h5-7H,8H2,1-4H3,(H,15,16)
    • InChI Key: QOSGICKXMNXVHK-UHFFFAOYSA-N
    • SMILES: BrC1C(C)=CC=CC=1NC(CC(C)(C)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 247
  • Topological Polar Surface Area: 29.1
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